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Compound Name: 4-Oxo-4-(pyridin-3-yl)butanoic acid

Cat. No.: B018882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Oxo-4-(3-pyridyl)butyric acid, also known as γ-oxo-3-pyridinebutanoic acid, is a

monocarboxylic acid that is structurally related to succinic acid.[1] It is primarily recognized as a

significant metabolite of nicotine and tobacco-specific nitrosamines (TSNAs), such as 4-

(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and N'-nitrosonornicotine (NNN).[1][2] Its

presence in human urine is a well-established biomarker for exposure to tobacco products.[3]

This technical guide provides a comprehensive overview of the current knowledge on 4-oxo-4-

(3-pyridyl)butyric acid, including its chemical properties, metabolic origins, and analytical

methodologies. While its role as a biomarker is well-documented, this guide also explores the

current, albeit limited, understanding of its intrinsic biological activities and provides context by

drawing parallels with the known effects of the structurally related molecule, butyric acid.

Chemical and Physical Properties
4-Oxo-4-(3-pyridyl)butyric acid is a solid at room temperature with the chemical formula

C₉H₉NO₃.[1][2] Its key chemical and physical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₉H₉NO₃ [1][2]

Molecular Weight 179.17 g/mol [1]

CAS Number 4192-31-8 [1][2]

Melting Point 160-162 °C

Appearance Solid [1]

IUPAC Name
4-oxo-4-(pyridin-3-yl)butanoic

acid
[1][2]

Synonyms

γ-Oxo-3-pyridinebutanoic acid,

3-Succinoylpyridine, 4-(3-

Pyridyl)-4-oxobutyric acid,

OPBA

[2]

Metabolic Formation
4-Oxo-4-(3-pyridyl)butyric acid is not a compound that is endogenously produced in humans in

the absence of tobacco exposure. It is a metabolic byproduct of nicotine and several

carcinogenic TSNAs found in tobacco products.[1][3] The metabolic pathways leading to its

formation are of significant interest in the fields of toxicology and cancer research.

The primary pathway involves the cytochrome P450-mediated hydroxylation of 4-

(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).[1][2] This metabolic activation of NNK is a

critical step in its carcinogenic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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